![molecular formula C17H25N3O2 B2941182 4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone CAS No. 700861-92-3](/img/structure/B2941182.png)
4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone, also known as EMK, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMK is a ketone derivative of piperazine and morpholine, which are two important nitrogen-containing heterocyclic compounds.
Scientific Research Applications
Chemical Synthesis and Drug Discovery
4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone and its derivatives have garnered attention in chemical synthesis and drug discovery due to their potential as scaffolds for developing new medicinal compounds. The nucleophilic addition reactions of secondary heterocyclic amines, such as morpholine, piperidine, and piperazine, to conjugated enyne ketones have been studied for their regioselectivity, indicating the versatility of these ketones in synthetic chemistry. This approach has facilitated the synthesis of structurally diverse compounds, showcasing the adaptability of such ketones in creating pharmacologically relevant structures (Golovanov et al., 2015).
Antimicrobial Activities
Research into new 1,2,4-Triazole derivatives incorporating the morpholine and piperazine moieties has demonstrated potential antimicrobial activities. These compounds, synthesized from various primary amines and ester ethoxycarbonylhydrazones, have been evaluated against several microorganisms, with some exhibiting good to moderate activity. This underscores the relevance of 4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone derivatives in the search for new antimicrobial agents (Bektaş et al., 2007).
Synthetic Methodologies
The development of synthetic methodologies utilizing 4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone as a precursor has been a focal point in organic chemistry. For instance, the synthesis of morpholylureas through palladium-catalyzed coupling processes showcases the compound's utility in producing potent and selective inhibitors for enzymes like AKR1C3, which are relevant in the context of leukemia and hormone-related cancers (Flanagan et al., 2014).
Catalytic Applications
The application of 4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone in catalytic processes, such as the ruthenium-catalyzed anti-Markovnikov hydroamination of vinylarenes, further exemplifies its utility in organic synthesis. These reactions enable the formation of β-phenethylamine derivatives from various amines and vinylarenes, highlighting the compound's role in facilitating efficient and selective synthesis pathways (Utsunomiya & Hartwig, 2003).
Drug Design and Development
Finally, the structural modification of 4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone for drug design and development emphasizes its significance in medicinal chemistry. The exploration of substituted piperazines and morpholines as valuable structural motifs in biologically active compounds demonstrates the broad potential of this ketone in rational property design and the creation of non-traditional scaffolds (Luescher et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been known to target proteins likeCathepsin F , which plays a crucial role in cellular protein degradation.
Mode of Action
This could involve binding to the target protein and modulating its activity, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to inhibit theWnt signaling pathways , which play a critical role in cell proliferation and differentiation.
Result of Action
Similar compounds have been shown to exhibit cytotoxic effects against certain tumor cell lines . The compound may interact with DNA and inhibit the tyrosine kinase domain of cell-surface receptors .
properties
IUPAC Name |
[4-(4-ethylphenyl)piperazin-1-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-2-15-3-5-16(6-4-15)18-7-9-19(10-8-18)17(21)20-11-13-22-14-12-20/h3-6H,2,7-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYXCONYISJOAMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CCN(CC2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethylphenyl)piperazinyl morpholin-4-yl ketone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.